Cas no 2172273-46-8 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxyacetic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxyacetic acid
• CAS No: 2172273-46-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6318025
• PubChem ID: 165551654
• Update Time: 2025-10-29

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxyacetic acid
• EN300-1488290
• 2-[({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)oxy]acetic acid
• 2172273-46-8

• Inchi： 1S/C24H26N2O6/c27-21(28)14-32-26-22(29)24(11-5-6-12-24)15-25-23(30)31-13-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20H,5-6,11-15H2,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： NTKNETZJLVBFID-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)NOCC(=O)O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxyacetic acid

Research Brief on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxyacetic acid (CAS: 2172273-46-8)

In recent years, the compound 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxyacetic acid (CAS: 2172273-46-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the context of peptide synthesis and prodrug strategies. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentyl backbone makes it a versatile intermediate for the design of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. One of the key challenges in utilizing this molecule has been its susceptibility to hydrolysis under physiological conditions. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to purify and characterize the compound, ensuring high yields and purity. The incorporation of this molecule into peptide chains has shown promising results in improving the bioavailability and targeting efficiency of peptide-based drugs.

In addition to its role in peptide synthesis, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxyacetic acid has been investigated for its potential as a prodrug moiety. Prodrug strategies are increasingly being employed to enhance the pharmacokinetic properties of active pharmaceutical ingredients (APIs). The unique chemical structure of this compound allows for controlled release of the active drug, thereby minimizing side effects and improving therapeutic outcomes. Recent preclinical studies have demonstrated its efficacy in enhancing the delivery of anticancer agents, with reduced systemic toxicity observed in animal models.

Another area of interest is the application of this compound in bioconjugation techniques. The reactive functional groups present in the molecule enable its attachment to biomolecules such as antibodies, proteins, and nucleic acids. This has opened up new avenues for the development of targeted therapies and diagnostic tools. For instance, researchers have successfully conjugated this compound to monoclonal antibodies, creating antibody-drug conjugates (ADCs) with improved specificity and potency against cancer cells.

Despite these advancements, several challenges remain. The scalability of the synthesis process and the long-term stability of the compound under various storage conditions are areas that require further investigation. Additionally, more comprehensive toxicological studies are needed to assess its safety profile in humans. Nevertheless, the potential of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxyacetic acid in advancing drug development and targeted therapies is undeniable, making it a compound of great interest in the pharmaceutical industry.

In conclusion, the latest research on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxyacetic acid (CAS: 2172273-46-8) highlights its multifaceted applications in chemical biology and medicine. From peptide synthesis to prodrug design and bioconjugation, this compound offers a wealth of opportunities for innovation. Future studies should focus on addressing the existing challenges to fully realize its potential in clinical settings.